Cas no 798563-50-5 (2-(2-Fluoro-5-methoxyphenyl)acetic acid)

2-(2-Fluoro-5-methoxyphenyl)acetic acid structure
798563-50-5 structure
Product Name:2-(2-Fluoro-5-methoxyphenyl)acetic acid
CAS No:798563-50-5
MF:C9H9FO3
MW:184.164366483688
MDL:MFCD13185602
CID:1027683
Update Time:2024-10-27

2-(2-Fluoro-5-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Fluoro-5-methoxyphenyl)acetic acid
    • 2-Fluoro-5-methoxybenzeneacetic acid (ACI)
    • (2-Fluoro-5-methoxyphenyl)acetic acid
    • 2-(2-Fluoro-5-methoxyphenyl)aceticacid
    • MDL: MFCD13185602
    • Inchi: 1S/C9H9FO3/c1-13-7-2-3-8(10)6(4-7)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
    • InChI Key: FQQPGAGVFVTCDB-UHFFFAOYSA-N
    • SMILES: O=C(CC1C(F)=CC=C(OC)C=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3

2-(2-Fluoro-5-methoxyphenyl)acetic acid Pricemore >>

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2-(2-Fluoro-5-methoxyphenyl)acetic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Dimethylformamide ;  -10 °C; 2 h, -10 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Diphenyl diselenide ,  Sodium borohydride Solvents: Ethanol ;  rt; 30 min, rt
2.2 Reagents: Sodium hydroxide ;  rt → 40 °C; overnight, 40 °C
Reference
Inverting the Regioselectivity of the Berberine Bridge Enzyme by Employing Customized Fluorine-Containing Substrates
Resch, Verena; et al, Chemistry - A European Journal, 2012, 18(41), 13173-13179

Production Method 2

Reaction Conditions
1.1 Reagents: Diphenyl diselenide ,  Sodium borohydride Solvents: Ethanol ;  rt; 30 min, rt
1.2 Reagents: Sodium hydroxide ;  rt → 40 °C; overnight, 40 °C
Reference
Inverting the Regioselectivity of the Berberine Bridge Enzyme by Employing Customized Fluorine-Containing Substrates
Resch, Verena; et al, Chemistry - A European Journal, 2012, 18(41), 13173-13179

2-(2-Fluoro-5-methoxyphenyl)acetic acid Raw materials

2-(2-Fluoro-5-methoxyphenyl)acetic acid Preparation Products

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